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Pimozide-d5 (Major) Pimozide-d5 (Major)
Brand Name: Vulcanchem
CAS No.: 1794979-08-0
VCID: VC0138835
InChI: InChI=1S/C28H29F2N3O/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-32-18-15-24(16-19-32)33-27-6-2-1-5-26(27)31-28(33)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D
SMILES: C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Molecular Formula: C28H29F2N3O
Molecular Weight: 466.587

Pimozide-d5 (Major)

CAS No.: 1794979-08-0

Reference Standards

VCID: VC0138835

Molecular Formula: C28H29F2N3O

Molecular Weight: 466.587

Pimozide-d5 (Major) - 1794979-08-0

CAS No. 1794979-08-0
Product Name Pimozide-d5 (Major)
Molecular Formula C28H29F2N3O
Molecular Weight 466.587
IUPAC Name 3-[1-[4,4-bis(4-fluorophenyl)butyl]-3,3,4,5,5-pentadeuteriopiperidin-4-yl]-1H-benzimidazol-2-one
Standard InChI InChI=1S/C28H29F2N3O/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-32-18-15-24(16-19-32)33-27-6-2-1-5-26(27)31-28(33)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D
Standard InChIKey YVUQSNJEYSNKRX-SQXKFXMRSA-N
SMILES C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Synonyms 1-[1-[4,4-Bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one-d5; 1-[1-[4,4-Bis(p-fluorophenyl)butyl]-4-piperidyl]-2-benzimidazolinone-d5; 1-[4,4-Bis(p-fluorophenyl)butyl]-4-(2-oxo-1-benzimidazolinyl)piperidine-d5; NSC 170984-
Last Modified Aug 20 2021
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